Cas no 1261996-21-7 (2(1H)-Pyridinone, 4-(3,5-difluorophenyl)-)

• Product Name: 2(1H)-Pyridinone, 4-(3,5-difluorophenyl)-
• CAS No: 1261996-21-7
• MF: C₁₁H₇F₂NO
• MW: 207.176189661026
• MDL: MFCD18312085
• CID: 2768300
• Update Time: 2025-10-29

2(1H)-Pyridinone, 4-(3,5-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-(3,5-difluorophenyl)-

• MDL： MFCD18312085
• Inchi： 1S/C11H7F2NO/c12-9-3-8(4-10(13)6-9)7-1-2-14-11(15)5-7/h1-6H,(H,14,15)
• InChI Key： DVWCQIDBXHVUJC-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC(C2=CC(F)=CC(F)=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2(1H)-Pyridinone, 4-(3,5-difluorophenyl)-

2(1H)-Pyridinone, 4-(3,5-difluorophenyl)- (CAS No. 1261996-21-7)

2(1H)-Pyridinone, 4-(3,5-difluorophenyl)- is a compound with the CAS registry number 1261996-21-7. This compound belongs to the class of pyridinones, which are derivatives of pyridine with a ketone group at the 2-position. The presence of the 3,5-difluorophenyl substituent at the 4-position of the pyridinone ring introduces unique electronic and steric properties, making this compound a subject of interest in various fields of chemistry and pharmacology.

The structure of 2(1H)-pyridinone, 4-(3,5-difluorophenyl)- consists of a six-membered aromatic ring with one nitrogen atom at position 2 and a ketone group at position 3. The 3,5-difluorophenyl group attached at position 4 imparts fluorine atoms at positions 3 and 5 of the phenyl ring. This substitution pattern is significant as it influences the compound's reactivity, stability, and biological activity.

Recent studies have highlighted the potential of pyridinones as scaffolds for drug discovery. The 3,5-difluorophenyl substituent in this compound has been shown to enhance its ability to interact with specific biological targets, such as enzymes and receptors. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 2(1H)-pyridinone derivatives, including those with fluorinated aromatic substituents, exhibit promising anti-inflammatory and anticancer properties.

The synthesis of 2(1H)-pyridinone, 4-(3,5-difluorophenyl)- typically involves multi-step organic reactions. One common approach is the condensation of a suitable aldehyde with an amino compound in the presence of an acid catalyst. The introduction of the 3,5-difluorophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds.

In terms of physical properties, 2(1H)-pyridinone, 4-(3,5-difluorophenyl)- has a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. Its fluorescence properties have been studied under UV light, showing moderate emission intensity due to the conjugated system formed by the pyridinone ring and the fluorinated phenyl group.

The biological activity of this compound has been extensively investigated. In vitro assays have revealed its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Additionally, studies conducted on cancer cell lines have demonstrated that 2(1H)-pyridinone derivatives can induce apoptosis by modulating mitochondrial function and activating caspase pathways.

From an environmental perspective, the degradation pathways of 2(1H)-pyridinone derivatives have been explored under various conditions. Research indicates that these compounds undergo hydrolysis in aqueous environments under alkaline conditions but are relatively stable under neutral or acidic conditions. This information is crucial for assessing their environmental impact and designing sustainable manufacturing processes.

In conclusion, 2(1H)-pyridinone, 4-(3,5-difluorophenyl)- (CAS No. 1261996-21-7) is a versatile compound with significant potential in drug discovery and development. Its unique structure and functional groups make it a valuable tool for exploring novel therapeutic strategies against inflammation and cancer. Continued research into its synthesis methods and biological mechanisms will undoubtedly unlock further applications in medicinal chemistry.